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Compound of Interest

Compound Name: Chromotropic acid disodium salt

Cat. No.: B008445

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chromotropic acid disodium salt, also known as disodium 4,5-dihydroxynaphthalene-2,7-
disulfonate, is a highly versatile and valuable reagent in various scientific and industrial fields.
Its unique chemical structure underpins its widespread use in analytical chemistry, particularly
in colorimetric assays, and it also finds applications in organic synthesis and the manufacturing
of dyes. This technical guide provides an in-depth overview of the physical and chemical
properties of chromotropic acid disodium salt, detailed experimental protocols for its key
applications, and a discussion of its role in scientific research and development.

Core Physical and Chemical Properties

Chromotropic acid disodium salt is typically available as a dihydrate. Its fundamental
properties are summarized in the table below, compiled from various technical data sheets and
safety data sheets.[1][2][3][4][5][6]
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Property

Value

Chemical Name

4,5-Dihydroxynaphthalene-2,7-disulfonic acid

disodium salt

Synonyms

Chromotropic acid disodium salt, Disodium

chromotropate

CAS Number

5808-22-0 (dihydrate)

Molecular Formula

C10HsNaz20sS2 - 2H20

Molecular Weight 400.29 g/mol

Appearance Off-white to beige or light brown powder.[5]
Melting Point >300 °C (decomposes).[1][3][5][6]
Solubility Soluble in water.[5][6]

pH 3.6 (10 g/L in H20 at 20 °C)

Purity (Assay)

Typically >98.5% for analytical grade.[6]

Storage

Store at room temperature, protected from light

and moisture.[5]

Key Applications in Analytical Chemistry

The primary utility of chromotropic acid disodium salt lies in its role as a chromogenic

reagent for the spectrophotometric determination of various substances, most notably

formaldehyde and nitrates.[1][7][8] It is also used for the detection of several metal ions.[9][10]

Determination of Formaldehyde

The reaction between formaldehyde and chromotropic acid in the presence of concentrated

sulfuric acid produces a characteristic purple-colored complex, with a maximum absorbance

typically around 580 nm.[1][8] This highly sensitive and specific reaction forms the basis of a

widely used quantitative method for formaldehyde analysis.[1][8][11]

Determination of Nitrates
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Chromotropic acid can also be employed for the spectrophotometric determination of nitrate
ions.[7][12][13] In a strongly acidic medium, nitrate reacts with chromotropic acid to form a
yellow-colored product that can be quantified by measuring its absorbance at approximately
410 nm.[7][12][13]

Experimental Protocols
Spectrophotometric Determination of Formaldehyde

This protocol is a generalized procedure based on established methods.[1][11]
1. Reagents and Materials:

o Chromotropic Acid Solution (0.5% w/v): Dissolve 0.5 g of chromotropic acid disodium salt
in 100 mL of deionized water. This solution should be freshly prepared.

» Concentrated Sulfuric Acid (96-98%): Analytical grade.

o Formaldehyde Standard Stock Solution (e.g., 1000 mg/L): Prepare by diluting a certified
formaldehyde standard solution.

o Formaldehyde Working Standards: Prepare a series of dilutions from the stock solution to
create a calibration curve (e.g., 0.1 to 2.0 mg/L).

e Spectrophotometer capable of measuring absorbance at 580 nm.
e Glass test tubes or vials.

o Pipettes.

2. Procedure:

o Pipette 2.0 mL of each standard solution, blank (deionized water), and sample into separate
test tubes.

e Add 0.2 mL of the 0.5% chromotropic acid solution to each tube and mix well.

o Carefully and slowly add 3.0 mL of concentrated sulfuric acid to each tube. Caution: This
reaction is highly exothermic and should be performed in a fume hood with appropriate
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personal protective equipment.

 Allow the mixture to cool to room temperature.
» Measure the absorbance of each solution at 580 nm against the reagent blank.
» Plot a calibration curve of absorbance versus formaldehyde concentration for the standards.

o Determine the concentration of formaldehyde in the samples by interpolating their
absorbance values on the calibration curve.

Spectrophotometric Determination of Nitrates

This protocol is a generalized procedure based on established methods.[7][12]
1. Reagents and Materials:

o Chromotropic Acid Reagent (0.1% in H2S0Oa): Dissolve 0.1 g of chromotropic acid
disodium salt in 100 mL of concentrated sulfuric acid.

o Concentrated Sulfuric Acid (96-98%): Analytical grade.

» Nitrate Standard Stock Solution (e.g., 100 mg/L as NOs~): Prepare by dissolving a known
amount of a primary standard nitrate salt (e.g., KNOs) in deionized water.

 Nitrate Working Standards: Prepare a series of dilutions from the stock solution to create a
calibration curve (e.g., 0.5 to 5.0 mg/L).

e Spectrophotometer capable of measuring absorbance at 410 nm.
e Glass test tubes or vials.

o Pipettes.

2. Procedure:

o Pipette 1.0 mL of each standard solution, blank (deionized water), and sample into separate
test tubes.
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o Carefully add 4.0 mL of the 0.1% chromotropic acid reagent in sulfuric acid to each tube.
Caution: Handle concentrated sulfuric acid with extreme care in a fume hood.

e Mix the contents of the tubes thoroughly and allow the color to develop for at least 10
minutes.

» Measure the absorbance of each solution at 410 nm against the reagent blank.
o Plot a calibration curve of absorbance versus nitrate concentration for the standards.

o Determine the concentration of nitrate in the samples by interpolating their absorbance
values on the calibration curve.

Visualizations
Logical Workflow for Formaldehyde Detection
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Caption: Workflow for the spectrophotometric determination of formaldehyde.

Reaction Principle in Formaldehyde Detection
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Caption: Principle of colorimetric formaldehyde detection.

Role in Drug Development and Research

While primarily known as an analytical reagent, chromotropic acid disodium salt has
potential applications in pharmaceutical development. Its ability to act as a chelating agent and
its potential use as a stabilizing agent in formulations are areas of interest.[9] Furthermore, its
role in the synthesis of more complex organic molecules makes it a valuable building block in
the development of new chemical entities.[14] The precise quantification of formaldehyde, a
common impurity and potential degradation product in pharmaceutical excipients and active
pharmaceutical ingredients, is crucial for quality control and regulatory compliance, further
highlighting the importance of this reagent in the pharmaceutical industry.

Conclusion
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Chromotropic acid disodium salt is a robust and reliable reagent with significant applications
in analytical chemistry. Its well-characterized reactions with formaldehyde and nitrates provide
sensitive and specific methods for their quantification. For researchers, scientists, and drug
development professionals, a thorough understanding of its properties and experimental
protocols is essential for accurate analysis, quality control, and the development of new
applications. The information and protocols provided in this guide serve as a valuable resource
for leveraging the full potential of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b008445#physical-and-chemical-properties-of-
chromotropic-acid-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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